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Compound of Interest

Compound Name: 1,2-Diethoxybenzene

Cat. No.: B166437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key physical properties of the three isomers

of diethoxybenzene: 1,2-diethoxybenzene, 1,3-diethoxybenzene, and 1,4-diethoxybenzene.

Understanding the distinct physical characteristics of these isomers is crucial for their

application in organic synthesis, materials science, and pharmaceutical development. This

document summarizes available experimental data, outlines standard experimental protocols

for property determination, and visually represents the structural differences between the

isomers.

Structural Isomers of Diethoxybenzene
The positioning of the two ethoxy groups on the benzene ring significantly influences the

physical properties of each diethoxybenzene isomer. The ortho (1,2-), meta (1,3-), and para

(1,4-) substitutions result in variations in molecular symmetry, polarity, and intermolecular

forces, which in turn affect their melting point, boiling point, density, and solubility.

Caption: Molecular structures of 1,2-, 1,3-, and 1,4-diethoxybenzene.

Comparison of Physical Properties
The following table summarizes the key physical properties of the three diethoxybenzene

isomers based on available experimental data.
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Property
1,2-
Diethoxybenzene

1,3-
Diethoxybenzene

1,4-
Diethoxybenzene

CAS Number 2050-46-6 2049-73-2 122-95-2

Molecular Formula C₁₀H₁₄O₂ C₁₀H₁₄O₂ C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol 166.22 g/mol 166.22 g/mol

Appearance
White to almost white

powder or crystal
Colorless liquid White crystalline solid

Melting Point 42-45 °C[1][2][3] 12 °C[4] 69-72 °C[5][6]

Boiling Point 218.7-220 °C[1][2][3] 235 °C[4][7] 245-248 °C[6]

Density
0.975 - 1.005 g/cm³[2]

[3][8]
1.01 g/cm³[4][7] ~0.975 g/cm³[9]

Solubility

Insoluble in water;

soluble in organic

solvents.[10]

Insoluble in water;

soluble in organic

solvents like toluene.

[11]

Insoluble in water;

soluble in organic

solvents like ethanol

and ether.[12][13]

Experimental Protocols
The following are detailed methodologies for the determination of the key physical properties

cited in this guide.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity and is

determined as a temperature range over which the solid melts to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer
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Mortar and pestle

Procedure:

A small amount of the crystalline solid is finely ground using a mortar and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.[10][14]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Procedure:

A small volume (a few milliliters) of the liquid is placed in a small test tube.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A capillary tube, sealed at one end, is placed inside the test tube with its open end

submerged in the liquid.

The test tube is attached to a thermometer and heated gently in a heating bath.

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[9][15][16]

Density Determination
The density of a substance is its mass per unit volume. For liquids, it can be determined by

measuring the mass of a known volume. For solids, volume can be determined by

displacement.

Apparatus for Liquid Density:

Pycnometer or a volumetric flask

Analytical balance

Procedure for Liquid Density:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the liquid, ensuring no air bubbles are trapped, and its mass is

measured again.

The volume of the pycnometer is determined by filling it with a liquid of known density (e.g.,

water) and measuring the mass.

The density of the sample liquid is calculated by dividing the mass of the liquid by its volume.

[4]
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Apparatus for Solid Density:

Graduated cylinder

Analytical balance

A liquid in which the solid is insoluble

Procedure for Solid Density:

The mass of the solid is accurately measured using an analytical balance.

A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the

initial volume is recorded.

The solid is carefully submerged in the liquid, and the final volume is recorded.

The volume of the solid is the difference between the final and initial liquid levels.

The density is calculated by dividing the mass of the solid by its volume.[17][18]

Solubility Determination
Solubility is typically determined qualitatively by observing the dissolution of a solute in a

solvent at a given temperature.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Solute and a selection of solvents

Procedure:

A small, measured amount of the solute (e.g., 10 mg) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL) is added to the test tube.
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The mixture is agitated vigorously for a set period.

The mixture is visually inspected to determine if the solid has completely dissolved.

If the solid dissolves, it is reported as "soluble." If it does not, it is reported as "insoluble." For

more quantitative analysis, the maximum mass of solute that can be dissolved in a given

volume of solvent at a specific temperature is determined.[8][19]

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for characterizing the physical properties

of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166437#comparison-of-physical-properties-of-1-2-1-
3-and-1-4-diethoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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